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Compound of Interest

Compound Name: Bapta tetraethyl ester

Cat. No.: B153532

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of BAPTA-AM (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid, acetoxymethyl ester), a cornerstone tool for
the investigation of intracellular calcium signaling. This document details its mechanism of
action, chemical and physical properties, and provides detailed protocols for its application in
cellular and tissue-based experiments. Furthermore, it presents key signaling pathways and
experimental workflows in a clear, visual format to facilitate understanding and experimental
design.

Core Principles of BAPTA-AM

BAPTA-AM is a cell-permeant analog of the potent and selective calcium chelator, BAPTA.[1]
Its lipophilic acetoxymethyl (AM) ester groups are crucial for its function, allowing it to readily
cross the plasma membrane of live cells.[1][2] Once inside the cell, ubiquitous intracellular
esterases cleave these AM groups, trapping the now membrane-impermeant, active form of
BAPTA within the cytoplasm.[1][3] In this active state, BAPTA exhibits a high affinity and
selectivity for calcium ions (Ca2*), effectively buffering intracellular calcium concentrations.[1]
This allows researchers to probe the fundamental role of calcium in a vast array of cellular
processes, from neurotransmission and muscle contraction to apoptosis and gene expression.

[3]

One of the key advantages of BAPTA over other chelators like EGTA is its relative insensitivity
to pH changes within the physiological range.[4][5] Additionally, BAPTA binds and releases
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calcium ions approximately 50 to 400 times faster than EGTA, making it particularly effective for

studying rapid calcium transients.[2][4][5]

Quantitative Data

The following tables summarize the key quantitative properties of BAPTA-AM and its active

form, BAPTA.
Property Value References
Chemical Formula C34H40N2018 [61[7]
Molecular Weight 764.68 g/mol [31[6]
CAS Number 126150-97-8 [61[71[8]
Purity >95% [6][9]
Soluble in DMSO (>16.3
Solubility mg/mL) and DMF; insoluble in [71[10]
water.
Store at -20°C, protected from
light and moisture. Stock
Storage solutions in DMSO can be [3][10]

stored for several months at
-20°C.
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Parameter Value

Notes References

~110 nM - 160 nM (in

Kd for Caz* (BAPTA)
the absence of Mg2*)

The dissociation
constant (Kd) can vary
with experimental
conditions such as
[41[51[8][10]
pH, temperature, and
ionic strength. A lower
Kd indicates higher

affinity.

Selectivity for Ca2* .
High (10°-fold)
over Mg?*

This high selectivity is
critical given the much
higher intracellular
: [41(5]
concentration of
magnesium compared

to calcium.

Ca2* On-Rate (kon) ~4.0 x 108 M—1s71

Significantly faster

than EGTA, allowing

for the effective

buffering of rapid and ]
localized calcium

signals.

Caz* Off-Rate (koff) Fast

Contributes to its
ability to rapidly buffer  [5]
calcium transients.

Typical Loadin
P J 1-100 pM (commonly

The optimal
concentration should

be determined

Concentration empirically for each [1][4]1[10]
1-10 uM)
(BAPTA-AM) cell type and
experimental
question.
Typical Incubation 20-120 minutes Highly dependent on [11]
Time the cell type and
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experimental

conditions.

De-esterification Time ~30 minutes

An additional
incubation period after
loading to ensure
[1][11]
complete cleavage of
the AM esters by

intracellular esterases.

. i Free: 254 nm;
Absorption Maxima

(BAPTA)

Complexed with Ca?*:

274 nm

This spectral shift
upon calcium binding
allows BAPTA to be
used as a calcium [8][10]
indicator, although this

iS not its primary

application.

Emission Maxima
(BAPTA)

363 nm (free and

complexed)

The emission
maximum does not
(8]

shift upon calcium

binding.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of BAPTA-AM action and a typical

experimental workflow for its use in calcium signaling studies.
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Mechanism of BAPTA-AM Action
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Caption: Mechanism of BAPTA-AM cell loading and calcium chelation.
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Experimental Workflow for BAPTA-AM Application

1. Cell Preparation

(Plate and adhere cells)

2. Prepare Loading Solution
(BAPTA-AM in buffer, optional Pluronic F-127)

5. De-esterification
(Allow for complete cleavage of AM esters)

6. Experimentation
(Stimulate cells and measure response)
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BAPTA-AM in the IPs Signaling Pathway
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Role of BAPTA-AM in Calcium-Mediated Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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